2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine

• Molecular Formula: C12H10ClFN2O
• Molecular Weight: 252.67 g/mol
• IUPAC Name: 2-chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine
• InChI: InChI=1S/C12H10ClFN2O/c1-2-8-3-5-9(6-4-8)17-11-10(14)7-15-12(13)16-11/h3-7H,2H2,1H3
• InChI Key: CAWZLVGRDKCGIU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC2=NC(=NC=C2F)Cl

Description

2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine is a halogenated pyrimidine derivative with a chloro group at position 2, a 4-ethylphenoxy substituent at position 4, and a fluorine atom at position 5. Pyrimidines are heterocyclic aromatic compounds widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and ability to engage in hydrogen bonding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine typically involves the reaction of 2-chloro-5-fluoropyrimidine with 4-ethylphenol under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate (K2CO3) and a suitable solvent like dimethylformamide (DMF). The reaction mixture is heated to a temperature range of 80-100°C for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as recrystallization and chromatography ensures the production of high-purity compounds suitable for further applications.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom in the pyrimidine ring can be substituted by nucleophiles such as amines or thiols.

Oxidation: The ethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form derivatives with different functional groups.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in solvents like tetrahydrofuran (THF) are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Major Products Formed

Nucleophilic Substitution: Formation of substituted pyrimidines with various functional groups.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols or amines.

Scientific Research Applications

2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules such as proteins and nucleic acids.

Medicine: Investigated for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs differ primarily in substituents at positions 4 and 5. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Applications
2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine	2-Cl, 4-(4-EtPhO), 5-F	C₁₂H₁₁ClFN₂O	265.68	High lipophilicity; drug intermediates
4-Chloro-2-ethoxy-5-fluoropyrimidine	2-Cl, 4-OEt, 5-F	C₆H₅ClFN₂O	178.57	Enhanced reactivity due to ethoxy
2-Chloro-4-(2,4-difluorophenyl)-5-fluoropyrimidine	2-Cl, 4-(2,4-F₂Ph), 5-F	C₁₀H₄ClF₃N₂	244.60	Increased lipophilicity; agrochemicals
2-Chloro-4-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyrimidine	2-Cl, 4-Pz, 5-CF₃	C₈H₄ClF₃N₄	272.59	Kinase inhibition; metabolic stability

Key Observations:

Position 4 Substituents: Ethylphenoxy (Target Compound): Introduces aromaticity and steric bulk, favoring π-π stacking in biological systems. Ethoxy (): Smaller and more electron-donating, increasing nucleophilic substitution reactivity. Difluorophenyl (): Enhances lipophilicity and electron-withdrawing effects, improving membrane permeability. Pyrazolyl (): Enables hydrogen bonding via nitrogen atoms, critical for protein interactions.

Position 5 Substituents :

• Fluorine is conserved in most analogs, contributing to electronegativity and metabolic stability.
• The trifluoromethyl group in ’s compound amplifies electron-withdrawing effects, reducing oxidative degradation .

Divergences and Challenges

• Synthetic Accessibility: Ethylphenoxy-substituted pyrimidines require multi-step synthesis for aromatic ether formation, whereas ethoxy or pyrazolyl analogs are more straightforward to functionalize .
• Biological Activity : The trifluoromethyl group in ’s compound enhances metabolic stability but may reduce solubility, necessitating formulation adjustments .

Biological Activity

2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine is a pyrimidine derivative that has garnered interest due to its diverse biological activities. This compound is part of a larger class of fluorinated pyrimidines, which are known for their roles in medicinal chemistry, particularly in the development of anticancer and antibacterial agents. The following sections will explore its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine is $C_{12}H_{12}ClFN_2O$. The structure consists of a pyrimidine ring substituted with a chloro group, a fluorine atom, and an ethylphenoxy moiety. This unique structure contributes to its biological activity.

Anticancer Activity

Research indicates that compounds similar to 2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine exhibit significant anticancer properties. For instance, fluoropyrimidines are well-established in cancer therapy, particularly as inhibitors of thymidylate synthase (TYMS), an essential enzyme for DNA synthesis. Inhibition of TYMS leads to decreased DNA replication and cell proliferation, making these compounds effective against various cancer types.

Case Study: Cytotoxicity Assays

A study evaluated the cytotoxic effects of fluoropyrimidine derivatives on several human cancer cell lines. The results demonstrated that these compounds could induce apoptosis and cell cycle arrest in cancer cells:

Compound	Cell Line	IC50 (µM)	Mechanism
2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine	MCF-7 (breast cancer)	168.78	Apoptosis induction
2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine	T-24 (bladder cancer)	257.87	Cell cycle arrest at G1 phase

These findings suggest that the compound may serve as a lead for further development in cancer therapeutics.

Antibacterial Activity

In addition to anticancer properties, 2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine has shown promising antibacterial activity. A related compound, 2C5FP (2-chloro-5-fluorophenol), was tested against various bacterial strains, demonstrating significant inhibition:

Bacterial Strain	Inhibition Zone (mm)
E. coli	15
S. aureus	18
P. aeruginosa	12

The disc diffusion method indicated that the compound could effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, which is crucial for addressing antibiotic resistance issues.

The biological activity of 2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine can be attributed to several mechanisms:

• Inhibition of DNA Synthesis : By targeting TYMS, the compound disrupts nucleotide synthesis, leading to impaired DNA replication.
• Induction of Apoptosis : The compound induces programmed cell death in cancer cells through intrinsic pathways involving mitochondrial dysfunction.
• Antibacterial Mechanisms : The antibacterial effects may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial growth.

Research Findings and Future Directions

Recent studies emphasize the need for further investigation into the pharmacokinetics and toxicity profiles of 2-Chloro-4-(4-ethylphenoxy)-5-fluoropyrimidine. Understanding these parameters will be crucial for its potential therapeutic applications.

Ongoing Research

Current research focuses on:

• Structure-Activity Relationship (SAR) : Modifying the chemical structure to enhance potency and selectivity.
• Combination Therapies : Evaluating the efficacy of this compound in combination with existing chemotherapy agents.